Cas no 109509-79-7 (Hydrazinecarbothioamide,N-[4-(1,1-dimethylethyl)phenyl]-)

• Product Name: Hydrazinecarbothioamide,N-[4-(1,1-dimethylethyl)phenyl]-
• CAS No: 109509-79-7
• MF: C₁₁H₁₇N₃S
• MW: 223.337780714035
• CID: 128455
• PubChem ID: 15754002
• Update Time: 2025-04-18

Hydrazinecarbothioamide,N-[4-(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,N-[4-(1,1-dimethylethyl)phenyl]-
• 1-amino-3-(4-tert-butylphenyl)thiourea
• 4-(4-TERT-BUTYLPHENYL)-THIOSEMICARBAZIDE
• 4-(4'-tert-butylphenyl)-3-thiosemicarbazide
• 4-(4-tert-Butyl-phenyl)-thiosemicarbazid
• 4-(4-tert-butyl-phenyl)-thiosemicarbazide
• 4-< 4-tert-Butyl-phenyl> -thiosemicarbazid
• ACMC-1C61H
• AG-D-26447
• CTK4A6552
• FT-0616671
• KB-187197
• Semicarbazide,4-(p-tert-butylphenyl)-3-thio- (6CI)
• DTXSID70578009
• 109509-79-7
• SCHEMBL462576
• N-(4-tert-Butylphenyl)hydrazinecarbothioamide

• Inchi： 1S/C11H17N3S/c1-11(2,3)8-4-6-9(7-5-8)13-10(15)14-12/h4-7H,12H2,1-3H3,(H2,13,14,15)
• InChI Key： RLKQMJZDEMLBLJ-UHFFFAOYSA-N
• SMILES： S=C(NN)NC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 223.11451
• Monoisotopic Mass: 223.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• Density: 1.156
• Boiling Point: 329°C at 760 mmHg
• Flash Point: 152.8°C
• Refractive Index: 1.629
• PSA: 50.08
• LogP: 3.32880